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Compound Name: thyroxine, DL-, sodium salt
CAS No.: 1491-91-4
Cat. No.: B073517
Get Quote
. J

DL-Thyroxine sodium salt is the synthetically produced sodium salt of a racemic mixture of
thyroxine.[1] Thyroxine, also known as T4, is one of the two primary hormones secreted by the
thyroid gland and plays a pivotal role in regulating the body's metabolic rate, growth, and
development.[1][2] The designation "DL" signifies that the compound is a 1:1 racemic mixture
of the two stereoisomers of thyroxine: the dextrorotatory (D) and levorotatory (L) forms.

While the endogenous, biologically active form of the hormone is L-thyroxine, the DL-racemic
mixture is valuable in various research and development settings.[3] Understanding its precise
molecular formula and weight is a foundational requirement for accurate experimental design,
dosage calculations, and analytical characterization in pharmaceutical and scientific
applications. This guide provides a detailed technical overview of these core properties for
researchers, scientists, and drug development professionals.

Chemical Identity and Physicochemical Properties

The fundamental identity of a chemical compound is established by its unique formula,
molecular weight, and identifiers. DL-Thyroxine sodium salt is an organoiodine compound
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characterized by a diphenyl ether structure with four iodine substituents and an alanine side
chain.[1]

These properties are distinct from the more commonly referenced L-Thyroxine sodium salt
(Levothyroxine sodium), which is typically available in a pentahydrate form. The presence of
water of hydration significantly alters the molecular weight and must be accounted for in
guantitative work.[4] The data for the anhydrous racemic salt are summarized below.

Identifier Value Source(s)

Compound Name DL-Thyroxine sodium salt [1]

Thyroxine, DL-, sodium salt;

DL-Tyrosine, O-(4-hydroxy-3,5-
Synonyms " ) [1][5]

diiodophenyl)-3,5-diiodo-,

monosodium salt

Chemical Formula CisH10laNNaOa [5]

Molecular Weight 798.85 g/mol [6]

CAS Number 1491-91-4 [1][5]
White to off-white crystalline

Appearance [1]
powder

Solubility Soluble in water [1]

Molecular Structure and Chirality

The structure of thyroxine contains a chiral center at the alpha-carbon of the alanine side chain,
giving rise to two non-superimposable mirror images, or enantiomers (D- and L-thyroxine). DL-
Thyroxine is the equimolar mixture of these two enantiomers.

Figure 1: 2D Structure of Thyroxine Sodium Salt

The significant mass contribution of the four iodine atoms is the primary reason for the high
molecular weight of the molecule. This feature is also central to its biological function and its
analytical detection.
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Workflow for Molecular Formula and Weight
Determination

In a drug development or chemical synthesis setting, confirming the molecular formula and
weight is a critical step of structural characterization. This process is self-validating, relying on
the convergence of data from orthogonal analytical techniques.

Figure 2: Analytical Workflow for Chemical Characterization

o Elemental Analysis: This technique provides the percentage composition of each element
(carbon, hydrogen, nitrogen, iodine) in the pure compound. The results are used to calculate
the simplest whole-number ratio of atoms, known as the empirical formula.

e Mass Spectrometry (MS): High-resolution mass spectrometry precisely measures the mass-
to-charge ratio of the ionized molecule. This "exact mass" is used to deduce the molecular
formula, as only one combination of atoms will match the measured mass with high
accuracy.

e Spectroscopic Corroboration: Techniques like Nuclear Magnetic Resonance (NMR) and
Infrared (IR) spectroscopy provide information about the chemical environment of the atoms
and the functional groups present. This data confirms that the determined molecular formula
corresponds to the expected thyroxine structure.

Analytical Protocol: Quality Control via HPLC

High-Performance Liquid Chromatography (HPLC) is the most prevalent method for assessing
the purity and concentration of thyroxine sodium salt in pharmaceutical formulations.[7] Its high
selectivity and sensitivity are necessary to resolve the active ingredient from formulation
excipients and potential degradation products.[8]

Objective: To quantify the concentration and verify the purity of DL-thyroxine sodium salt in a
sample.

Methodology:

o Standard Preparation: a. Accurately weigh approximately 10 mg of DL-thyroxine sodium salt
reference standard into a 100 mL volumetric flask. b. Dissolve in a diluent (e.g., a 50:50
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mixture of acetonitrile and water) and sonicate briefly to ensure complete dissolution. c.
Make up to the mark with the diluent to achieve a stock concentration of ~100 pug/mL. d.
Perform serial dilutions to prepare a calibration curve with at least five concentration points
(e.g., 0.5, 1,5, 10, 20 pg/mL).

Sample Preparation: a. Prepare the test sample to have an expected final concentration
within the calibration range using the same diluent. b. Filter the sample through a 0.45 pm
syringe filter to remove any particulates before injection.

Chromatographic Conditions: The choice of conditions is critical for achieving good
separation. A gradient method is often employed because thyroxine is strongly retained on
reverse-phase columns.[8]

o HPLC System: Agilent 1260 Infinity 1l or equivalent.

o Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).

o Mobile Phase A: 0.01 M Phosphoric Acid in Water (pH adjusted to 3.0).[8]
o Mobile Phase B: Methanol or Acetonitrile.[8][9]

o Gradient Program: A typical gradient might run from 55% to 80% Mobile Phase B over 7
minutes.[8]

o Flow Rate: 1.0 - 1.5 mL/min.[9]
o Column Temperature: 30 °C.
o Injection Volume: 20 pL.

o Detector: UV-Vis at 225 nm.[9] The 225 nm wavelength is chosen because it provides high
absorbance for the thyroxine molecule, ensuring good sensitivity.

Data Analysis: a. Integrate the peak area corresponding to thyroxine in both the standards
and samples. b. Plot a calibration curve of peak area versus concentration for the standards
and confirm linearity (R2 > 0.99). c. Calculate the concentration of DL-thyroxine sodium salt
in the unknown sample using the linear regression equation derived from the calibration
curve.
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This self-validating protocol, with its calibrated standards, ensures that the quantification is

accurate and reproducible, a cornerstone of trustworthy analytical science.

Conclusion

The molecular formula (CisHio0laNNaOa4) and molecular weight (798.85 g/mol ) of anhydrous

DL-thyroxine sodium salt are definitive properties essential for its use in scientific research and

pharmaceutical development. A clear understanding of its racemic nature distinguishes it from

the clinically used L-isomer. The robust analytical workflows and protocols outlined here

provide the foundation for accurate characterization, quantification, and quality control,

ensuring the integrity of experimental and developmental outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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